

Galantide (M15) vs. Galnon: A Comprehensive Comparison of Galanin Receptor Modulation

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Galantide (M15)

Cat. No.: B10795280

[Get Quote](#)

The galaninergic system—driven by the neuropeptide galanin and its three G protein-coupled receptors (GalR1, GalR2, and GalR3)—is a critical modulator of neuroendocrine function, nociception, and neurotransmitter release ([1]). For researchers and drug development professionals, selecting the correct pharmacological tool to probe this system is paramount.

This guide provides an objective, data-driven comparison between two foundational galanin receptor modulators: **Galantide (M15)**, a high-affinity chimeric peptide antagonist, and Galnon, a systemically active, low-molecular-weight non-peptide agonist.

Structural and Pharmacological Profiles

Galantide (M15): The High-Affinity Chimeric Antagonist

Galantide, commonly referred to as M15, was the first identified chimeric peptide antagonist for galanin receptors ([1]). Synthesized by coupling the N-terminal fragment of galanin (1–13) to the C-terminal fragment of substance P (5–11), M15 exhibits sub-nanomolar to nanomolar affinity ($K_i \sim 0.3 - 40 \text{ nM}$) across galanin receptor subtypes ([2][3]).

In the central nervous system (CNS) and pancreatic islets, M15 functions as a potent antagonist. It effectively blocks galanin-induced inhibition of acetylcholine (ACh) release in the

striatum and reverses the inhibition of insulin secretion ([1][4]. However, researchers must account for tissue-specific pharmacology; in gastrointestinal smooth muscles, M15 paradoxically acts as a full galanin receptor agonist, highlighting the complex conformational dynamics of chimeric peptides ([5].

Galnon: The Systemically Active Non-Peptide Agonist

Discovered through combinatorial library screening, Galnon (7-((9-fluorenylmethoxycarbonyl)cyclohexylalanyllysyl)amino-4-methylcoumarin) represents a leap in galanin pharmacology as a low-molecular-weight, non-peptide agonist ([6].

Unlike peptide-based ligands like M15, Galnon readily crosses the blood-brain barrier (BBB), making it systemically active ([7]. It binds to GalR1 and GalR2 with micromolar affinities ($K_i = 11.7 \mu\text{M}$ and $34.1 \mu\text{M}$, respectively). In vivo, Galnon exhibits robust anticonvulsant properties, transiently inhibits food intake, and attenuates cocaine-induced dopamine overflow in the frontal cortex ([6][7].

Quantitative Data Comparison


To facilitate experimental design, the physical and functional properties of M15 and Galnon are summarized below:

Property	Galantide (M15)	Galnon
Ligand Class	Chimeric Peptide	Non-Peptide
Molecular Structure	Galanin(1-13)-Substance P(5-11)	7-((9-Fmoc)cyclohexylalanyllysyl)amino-4-methylcoumarin
Primary Action	Antagonist (CNS/Pancreas); Agonist (GI)	Agonist (Systemic)
Binding Affinity (Ki)	~0.3 - 40 nM (GalR1/2/3)	11.7 µM (GalR1), 34.1 µM (GalR2)
BBB Permeability	Poor (Requires ICV/Microdialysis)	High (Systemically active via i.p. administration)
Key In Vivo Effects	Blocks galanin-induced ACh/insulin inhibition	Anticonvulsant, attenuates cocaine reward, reduces feeding

Mechanistic Pathways & Receptor Modulation

Galanin receptors couple to distinct intracellular G-proteins. GalR1 and GalR3 primarily signal via Gi/o proteins, leading to the inhibition of adenylyl cyclase (AC). Conversely, GalR2 preferentially couples to Gq/11 proteins, activating phospholipase C (PLC) and downstream intracellular Ca²⁺ signaling pathways ([1]).

M15 competitively occludes these receptors, preventing the Gi/o-mediated hyperpolarization typically induced by endogenous galanin. Galnon, acting as an agonist, actively triggers these cascades, substituting for endogenous galanin tone.



[Click to download full resolution via product page](#)

Galanin receptor signaling pathways modulated by Galnon and **Galantide (M15)**.

Validated Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind each procedural step.

Protocol 1: In Vivo Microdialysis for Assessing M15 Antagonism

Objective: Validate M15's ability to block galanin-induced inhibition of striatal acetylcholine (ACh) release ([4]).

- **Probe Implantation:** Stereotactically implant a microdialysis probe into the rat striatum. Causality: The striatum is targeted due to its high density of GalR1 receptors and robust basal ACh tone.
- **Baseline Establishment:** Perfuse artificial cerebrospinal fluid (aCSF) until ACh levels stabilize. Causality: Establishes a steady-state baseline, ensuring that subsequent neurotransmitter fluctuations are ligand-induced rather than artifacts of insertion trauma.
- **Ligand Co-perfusion:** Perfuse exogenous galanin (3 nmol) to induce ACh inhibition, followed by co-perfusion with M15 (300 μ M). Causality: M15 is administered at a high concentration to outcompete galanin at the receptor binding pocket.
- **Self-Validation:** M15 must fully displace galanin and restore ACh release to baseline levels. If M15 alone is perfused and does not alter basal ACh, it confirms a pure antagonist profile in this specific neural circuit[4].

Protocol 2: Evaluating Galnon Agonism in PTZ-Induced Seizures

Objective: Evaluate the systemic anticonvulsant efficacy of Galnon using a pentylenetetrazole (PTZ) model ([6]).

- **Ligand Preparation:** Sonicate Galnon in 1% DMSO. Causality: Galnon is highly lipophilic; DMSO ensures proper solubility and systemic distribution without causing vehicle-induced toxicity ([7]).
- **Systemic Administration:** Inject Galnon (i.p.) 20–30 minutes prior to seizure induction. Causality: Galnon has a half-life of approximately 60 minutes. This pretreatment window guarantees peak CNS concentration during the pathological event[7].
- **Pathology Induction:** Administer PTZ to chemically induce seizures. Causality: PTZ antagonizes GABA receptors, creating a hyper-excitable state that provides a quantifiable window to measure Galnon's Gi/o-mediated inhibitory tone.
- **Self-Validation:** Pre-treat a control cohort with antisense peptide nucleic acid (PNA) targeted to GalR1 mRNA. Causality: Abolishing Galnon's anticonvulsant effect in PNA-treated rats

proves that the observed neuroprotection is strictly GalR1-mediated, ruling out off-target lipid interactions[6].



[Click to download full resolution via product page](#)

Standardized in vivo workflow for evaluating systemically active galanin receptor ligands.

References

- Galanin Receptors in the Central Nervous System: Exploring Ligand Interactions, Signal Transduction, and Potential Clinical Implications.MDPI. Available at:[[Link](#)]
- The Galanin Receptor Agonist, Galnon, Attenuates Cocaine-Induced Reinstatement and Dopamine Overflow in the Frontal Cortex.PMC (NIH). Available at:[[Link](#)]
- Anticonvulsant activity of a nonpeptide galanin receptor agonist.PNAS. Available at:[[Link](#)]
- 0605_article_10 - Journal of Physiology and Pharmacology.JPP. Available at:[[Link](#)]
- Effect of galanin and galanin antagonists on peristalsis in esophageal smooth muscle in the opossum.American Physiological Society Journal. Available at:[[Link](#)]
- Galnon, a Galanin Receptor Agonist, Improves Intrinsic Cortical Bone Tissue Properties but Exacerbates Bone Loss in an Ovariectomised Rat Model.PubMed. Available at:[[Link](#)]
- Differential effects of the putative galanin receptor antagonists M15 and M35 on striatal acetylcholine release.PubMed (NIH). Available at: [[Link](#)]
- Galanin receptor ligands Johan Runesson Licentiate thesis.Diva-portal. Available at:[[Link](#)]
- Characterization of a High-Affinity Galanin Receptor in the Rat Anterior Pituitary.PubMed. Available at:[[Link](#)]
- BindingDB BDBM85073 CAS_3043476::**Galantide (M15)**.BindingDB. Available at:[[Link](#)]

- Design, Synthesis, and Characterization of High-Affinity, Systemically-Active Galanin Analogues with Potent Anticonvulsant Activities.ACS Publications. Available at:[[Link](#)]
- M871—A Novel Peptide Antagonist Selectively Recognizing the Galanin Receptor Type 2.ResearchGate. Available at:[[Link](#)]
- The Galaninergetic System.Encyclopedia MDPI. Available at:[[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. mdpi.com [mdpi.com]
- 2. BindingDB BDBM85073 CAS_3043476::Galantide (M15)::NSC_3043476 [bindingdb.org]
- 3. pubs.acs.org [pubs.acs.org]
- 4. Differential effects of the putative galanin receptor antagonists M15 and M35 on striatal acetylcholine release - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. jpp.krakow.pl [jpp.krakow.pl]
- 6. pnas.org [pnas.org]
- 7. The Galanin Receptor Agonist, Galnon, Attenuates Cocaine-Induced Reinstatement and Dopamine Overflow in the Frontal Cortex - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Galantide (M15) vs. Galnon: A Comprehensive Comparison of Galanin Receptor Modulation]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b10795280/docs#galantide-m15-vs-galnon-a-comprehensive-comparison-of-galanin-receptor-modulation>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)